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Compound of Interest

Compound Name:
Acetone 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the theoretical mass of the deuterated form of

Acetone 2,4-Dinitrophenylhydrazone (Acetone-d3 2,4-DNPH). The inclusion of deuterium

isotopes is a critical technique in various analytical and metabolic studies. Understanding the

precise theoretical mass is fundamental for mass spectrometry analysis, metabolic fate studies,

and as a standard in quantitative assays.

Molecular Structure and Isotopic Labeling
Acetone 2,4-Dinitrophenylhydrazone is a derivative of acetone formed by its reaction with 2,4-

dinitrophenylhydrazine. The deuterated isotopologue, Acetone 2,4-Dinitrophenylhydrazone-
d3, is specifically labeled with three deuterium atoms.

The molecular formula for the non-labeled compound is C₉H₁₀N₄O₄.[1][2][3] For the deuterated

version, three hydrogen atoms are substituted with deuterium, resulting in the molecular

formula C₉H₇D₃N₄O₄.[4]

Calculation of Theoretical Mass
The theoretical mass is calculated by summing the atomic masses of the most common

isotopes of the constituent elements. For this calculation, the monoisotopic masses of carbon

(¹²C), hydrogen (¹H), deuterium (²H or D), nitrogen (¹⁴N), and oxygen (¹⁶O) are utilized.
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Experimental Protocols: Determining Theoretical Mass
The determination of the theoretical mass is a computational process based on the molecular

formula and the precise atomic masses of the constituent isotopes.

Identify the Molecular Formula: The first step is to ascertain the correct molecular formula for

the molecule of interest. For Acetone 2,4-Dinitrophenylhydrazone-d3, this is C₉H₇D₃N₄O₄.

Obtain Standard Atomic Masses: The standard atomic weights of the elements are required.

For high-resolution mass spectrometry, the masses of the most abundant isotopes are used.

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u[5][6]

Deuterium (D): ~2.014 u

Nitrogen (N): ~14.007 u[7][8]

Oxygen (O): ~15.999 u[9][10]

Calculate Total Mass: The theoretical mass is the sum of the masses of all atoms in the

molecule.

Theoretical Mass = (9 × Atomic Mass of C) + (7 × Atomic Mass of H) + (3 × Atomic Mass

of D) + (4 × Atomic Mass of N) + (4 × Atomic Mass of O)

Data Presentation: Comparative Molecular Weights
The following table summarizes the molecular formulas and calculated theoretical masses for

both the standard and the deuterated Acetone 2,4-Dinitrophenylhydrazone.

Compound Molecular Formula Theoretical Mass (Da)

Acetone 2,4-

Dinitrophenylhydrazone
C₉H₁₀N₄O₄ 238.20

Acetone 2,4-

Dinitrophenylhydrazone-d3
C₉H₇D₃N₄O₄ 241.22[4]
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Workflow for Theoretical Mass Calculation
The process of determining the theoretical mass can be visualized as a straightforward

workflow.

Workflow for Theoretical Mass Determination

Identify Molecular Formula
(e.g., C₉H₇D₃N₄O₄)

Obtain Atomic Masses
(C, H, D, N, O)

Sum Atomic Masses of All Atoms

Result: Theoretical Mass

Click to download full resolution via product page

Caption: A diagram illustrating the sequential process for calculating the theoretical mass of a

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acetone, (2,4-dinitrophenyl)hydrazone [webbook.nist.gov]

2. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1147573?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147573?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C1567891&Mask=80
https://www.scbt.com/p/acetone-2-4-dinitrophenylhydrazone-1567-89-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. acetone-2,4-dinitrophenylhydrazone [stenutz.eu]

4. pharmaffiliates.com [pharmaffiliates.com]

5. Hydrogen - Wikipedia [en.wikipedia.org]

6. quora.com [quora.com]

7. Nitrogen - Wikipedia [en.wikipedia.org]

8. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

9. Oxygen - Wikipedia [en.wikipedia.org]

10. Oxygen | Discovery, Symbol, Properties, Uses, & Facts | Britannica [britannica.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Theoretical Mass of Acetone
2,4-Dinitrophenylhydrazone-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147573#theoretical-mass-of-acetone-2-4-
dinitrophenylhydrazone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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